Cas no 78295-88-2 (9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)-)
78295-88-2 structure
Product Name:9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)-
CAS No:78295-88-2
MF:C10H7Cl2N5O
MW:284.101478815079
CID:576649
PubChem ID:4222001
Update Time:2025-04-19
9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)-
- 2,8-dichloro-N-(furan-2-ylmethyl)-7H-purin-6-amine
- 78295-88-2
- NSC45793
- NSC-45793
- DTXSID80400988
-
- Inchi： 1S/C10H7Cl2N5O/c11-9-14-6-7(13-4-5-2-1-3-18-5)15-10(12)17-8(6)16-9/h1-3H,4H2,(H2,13,14,15,16,17)
- InChI Key： MPKAGGOOAUOGAS-UHFFFAOYSA-N
- SMILES： ClC1=NC2C(=C(N=C(N=2)Cl)NCC2=CC=CO2)N1
Computed Properties
- Exact Mass: 283.0027653g/mol
- Monoisotopic Mass: 283.0027653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 79.6Ų
9H-Purin-6-amine,2,8-dichloro-N-(2-furanylmethyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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